Cas no 391669-11-7 (1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-)
![1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro- structure](https://www.kuujia.com/scimg/cas/391669-11-7x500.png)
391669-11-7 structure
Product name:1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-
CAS No:391669-11-7
MF:C13H11ClO3S
MW:282.742641687393
CID:1506735
1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-
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- Inchi: 1S/C13H11ClO3S/c1-8(15)17-9-2-3-13-10(6-9)11(7-18-13)12(16)4-5-14/h2-3,6-7H,4-5H2,1H3
- InChI Key: PFKJSDBADAZVTQ-UHFFFAOYSA-N
- SMILES: C(C1=CSC2=CC=C(OC(C)=O)C=C21)(=O)CCCl
Computed Properties
- Exact Mass: 282.01183
Experimental Properties
- Density: 1.345±0.06 g/cm3(Predicted)
- Boiling Point: 444.0±35.0 °C(Predicted)
- PSA: 43.37
1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro- Related Literature
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
391669-11-7 (1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-) Related Products
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